Cas no 137019-94-4 (4'-(trans-4-Ethylcyclohexyl)-3,4,5-trifluoro-1,1'-biphenyl)

4'-(trans-4-Ethylcyclohexyl)-3,4,5-trifluoro-1,1'-biphenyl is a fluorinated biphenyl derivative characterized by its trans-4-ethylcyclohexyl substituent and trifluorinated phenyl ring. This compound exhibits high thermal and chemical stability due to its rigid biphenyl core and fluorine substitution, making it suitable for applications in advanced materials and liquid crystal formulations. The trans-cyclohexyl group enhances mesomorphic properties, while the fluorine atoms contribute to low viscosity and improved dielectric anisotropy. Its well-defined molecular structure ensures consistent performance in high-precision optical and electronic devices. The compound is synthesized under controlled conditions to achieve high purity, meeting stringent industry standards for specialized chemical applications.

4'-(trans-4-Ethylcyclohexyl)-3,4,5-trifluoro-1,1'-biphenyl structure

137019-94-4 structure

Product Name:4'-(trans-4-Ethylcyclohexyl)-3,4,5-trifluoro-1,1'-biphenyl

CAS No:137019-94-4

MF:C₂₀H₂₁F₃

MW:318.375956296921

CID:105752

PubChem ID:15430979

Update Time:2025-05-28

4'-(trans-4-Ethylcyclohexyl)-3,4,5-trifluoro-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

- 4'-(trans-4-Ethylcyclohexyl)-3,4,5-trifluoro-1,1'-biphenyl
- 1,1'-Biphenyl, 4'-(trans-4-ethylcyclohexyl)-3,4,5-trifluoro-
- ACMC-20mwei
- AGN-PC-00P7RK
- ANW-65187
- CTK8C0725
- SureCN765799
- SureCN8378001
- 2-HBB(F,F)-F
- DTXSID60572713
- AKOS015909820
- 137019-94-4
- AKOS015917756
- SCHEMBL8378001
- SCHEMBL765799
- 5-[4-(4-ETHYLCYCLOHEXYL)PHENYL]-1,2,3-TRIFLUOROBENZENE
- 1~4~-Ethyl-3~3~,3~4~,3~5~-trifluoro-1~1~,1~2~,1~3~,1~4~,1~5~,1~6~-hexahydro-1~1~,2~1~:2~4~,3~1~-terphenyl
- 4'-(4-ethylcyclohexyl)-3,4,5-trifluorobiphenyl
- FT-0730788
- IZQPXKDLSVKAMJ-UHFFFAOYSA-N
- MDL： MFCD12912369
- Inchi： 1S/C20H21F3/c1-2-13-3-5-14(6-4-13)15-7-9-16(10-8-15)17-11-18(21)20(23)19(22)12-17/h7-14H,2-6H2,1H3
- InChI Key： IZQPXKDLSVKAMJ-UHFFFAOYSA-N
- SMILES： FC1C(=C(C=C(C=1)C1C=CC(=CC=1)C1CCC(CC)CC1)F)F

Computed Properties

Exact Mass: 318.15963
Monoisotopic Mass: 318.15953516g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 23
Rotatable Bond Count: 3
Complexity: 344
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 7.2
Topological Polar Surface Area: 0Å²

Experimental Properties

Density: 1.112±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 388.4 °C at 760 mmHg
Flash Point: 218.1 °C
Refractive Index: 1.513
Solubility: Insuluble (9.2E-6 g/L) (25 ºC),
PSA: 0

4'-(trans-4-Ethylcyclohexyl)-3,4,5-trifluoro-1,1'-biphenyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019117679-1g	4'-(trans-4-Ethylcyclohexyl)-3,4,5-trifluoro-1,1'-biphenyl	137019-94-4	95%	1g	400.00 USD	2021-06-16
TRC	T073970-50mg	4'-(trans-4-Ethylcyclohexyl)-3,4,5-trifluoro-1,1'-biphenyl	137019-94-4		50mg	$ 160.00	2022-06-03
TRC	T073970-100mg	4'-(trans-4-Ethylcyclohexyl)-3,4,5-trifluoro-1,1'-biphenyl	137019-94-4		100mg	$ 265.00	2022-06-03
Chemenu	CM201839-5g	4'-(trans-4-Ethylcyclohexyl)-3,4,5-trifluoro-1,1'-biphenyl	137019-94-4	95%	5g	$668	2023-03-07
Chemenu	CM201839-5g	4'-(trans-4-Ethylcyclohexyl)-3,4,5-trifluoro-1,1'-biphenyl	137019-94-4	95%	5g	$668	2021-06-15